![molecular formula C16H12N4O3 B4176123 4-[(2-ethoxyphenyl)amino]-5-nitrophthalonitrile](/img/structure/B4176123.png)
4-[(2-ethoxyphenyl)amino]-5-nitrophthalonitrile
Overview
Description
4-[(2-ethoxyphenyl)amino]-5-nitrophthalonitrile, also known as ENP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a type of phthalonitrile derivative that has been synthesized through various methods. The purpose of
Mechanism of Action
The mechanism of action of 4-[(2-ethoxyphenyl)amino]-5-nitrophthalonitrile is not fully understood. However, it has been suggested that this compound can act as a donor-acceptor system, which can facilitate charge transfer. This property makes this compound a promising candidate for organic electronics and optoelectronics applications.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound has low toxicity and does not cause any significant adverse effects on living organisms.
Advantages and Limitations for Lab Experiments
4-[(2-ethoxyphenyl)amino]-5-nitrophthalonitrile has several advantages for lab experiments, including its high purity and stability. However, one of the limitations of this compound is its high cost, which can limit its use in large-scale experiments.
Future Directions
There are several future directions for the research and development of 4-[(2-ethoxyphenyl)amino]-5-nitrophthalonitrile. One of the most promising directions is the development of this compound-based organic electronics and optoelectronics. This compound can also be used as a building block for the development of new materials with improved properties. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in other fields of scientific research.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.
Scientific Research Applications
4-[(2-ethoxyphenyl)amino]-5-nitrophthalonitrile has been found to have potential applications in various fields of scientific research. One of the most promising applications is in the field of organic electronics, where this compound can be used as a building block for the development of organic semiconductors. This compound has also been found to have potential applications in the field of optoelectronics, where it can be used as a material for the development of organic light-emitting diodes (OLEDs).
properties
IUPAC Name |
4-(2-ethoxyanilino)-5-nitrobenzene-1,2-dicarbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O3/c1-2-23-16-6-4-3-5-13(16)19-14-7-11(9-17)12(10-18)8-15(14)20(21)22/h3-8,19H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HERYJIAZNJTVAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC2=C(C=C(C(=C2)C#N)C#N)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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